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Compound of Interest

Compound Name: 4-Heptanone

Cat. No.: B092745 Get Quote

Ensuring safety and compliance in the disposal of 4-Heptanone is critical for all research,

scientific, and drug development professionals. This guide provides essential, step-by-step

procedures for the proper handling and disposal of this chemical, aligning with established

safety protocols and environmental regulations.

4-Heptanone, also known as dipropyl ketone, is a flammable liquid and is harmful if inhaled.[1]

[2] Improper disposal can lead to safety hazards, including fire and explosion, as well as

environmental contamination.[2][3] Therefore, it is imperative to follow specific procedures for

its disposal.

Immediate Safety and Handling
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including safety goggles, gloves, and a lab coat.[4] All handling of 4-Heptanone
should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[1][2] Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[1][2][3] Use only non-sparking tools when handling containers of 4-
Heptanone.[1][3]

In the event of a spill, absorb the chemical with an inert material such as vermiculite, sand, or

earth.[3][5] Do not use combustible materials. The absorbed material should then be placed in

a suitable, sealed container for disposal.[3][5]
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Step-by-Step Disposal Procedure
4-Heptanone must be disposed of as hazardous waste.[6] It should never be poured down the

drain or mixed with regular trash.[6][7] The following steps outline the proper procedure for its

disposal:

Waste Identification and Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "4-Heptanone".[6] Abbreviations are not permitted.

If the waste is a mixture, list all chemical components and their approximate percentages.

[6]

Include the date of waste generation, the location (e.g., lab and room number), and the

name and contact information of the principal investigator.[6]

Containerization:

Use a chemically compatible container with a secure, leak-proof screw-on cap.[8] Plastic

containers are often preferred over glass to minimize the risk of breakage.[6]

Ensure the container is in good condition, free from cracks or leaks.

Do not overfill the container; leave some headspace to allow for vapor expansion.

Store the waste container in a designated, well-ventilated hazardous waste storage area.

[8]

Use secondary containment, such as a larger, chemically resistant tray or bin, to capture

any potential leaks.[8]

Segregation of Waste:

Store 4-Heptanone waste separately from incompatible materials, such as strong

oxidizing agents.[1]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal.[5][6]

Follow all institutional procedures for requesting a hazardous waste collection.[8] This may

involve submitting a specific form or online request.

Observe all federal, state, and local environmental regulations regarding hazardous waste

disposal.[5]

Disposal of Empty Containers:

An empty container that has held 4-Heptanone must be triple-rinsed with a suitable

solvent.[9][10] The rinsate (the solvent used for rinsing) must be collected and disposed of

as hazardous waste.[9][10] After triple-rinsing, the container can typically be disposed of

as regular trash, but it is essential to deface or remove the original label.[10] Always

confirm this procedure with your institution's EHS guidelines.

Quantitative Data Summary
The following table summarizes key quantitative and qualitative hazard information for 4-
Heptanone:

Property Value Source

UN Number UN2710 [1]

Hazard Class 3 (Flammable Liquid) [1]

Packing Group III [1]

Flash Point 48 °C / 118.4 °F (closed cup) [1]

Boiling Point 145 °C / 293 °F [1]

Melting Point -33 °C / -27.4 °F [1]

Vapor Density 3.93 (vs air) [11]

Vapor Pressure 5.2 mmHg (at 20 °C) [11]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Heptanone.

Preparation & Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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